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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of 1-Cyclohexyloctan-1-ol. The following procedural guidance is based on established safety

protocols for similar chemical compounds and is intended to ensure safe laboratory operations

and proper disposal.

Personal Protective Equipment (PPE)
When handling 1-Cyclohexyloctan-1-ol, a comprehensive approach to personal protection is

crucial to minimize exposure and ensure safety. The following table summarizes the

recommended PPE.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection

Indirectly vented chemical

splash goggles or a face

shield.

Protects against potential

splashes and vapors that can

cause eye irritation.[1][2][3][4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which

may cause irritation.[1][2][4]

Body Protection
Chemical-resistant lab coat or

apron.

Protects against spills and

contamination of personal

clothing.[2][3][4]

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.

Minimizes inhalation of

potentially harmful vapors.[1]

[5]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of 1-Cyclohexyloctan-1-ol
and ensuring a safe laboratory environment.

Handling:

Review the Safety Data Sheet (SDS): Before use, thoroughly review the compound-specific

SDS.

Ensure Proper Ventilation: Always handle 1-Cyclohexyloctan-1-ol in a well-ventilated area,

preferably within a chemical fume hood, to minimize vapor inhalation.[2][3]

Avoid Ignition Sources: Keep the compound away from open flames, sparks, and hot

surfaces, as similar alcohols can be combustible.

Prevent Contact: Wear the appropriate PPE to avoid direct contact with the skin and eyes.[5]

[6]
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Emergency Preparedness: Ensure that safety equipment, including an eyewash station,

safety shower, and fire extinguisher, is readily accessible.[2][3]

Storage:

Container: Store in a tightly sealed, properly labeled container.[5]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials.[5]

Segregation: Store separately from oxidizing agents and strong acids.

Disposal Plan
All waste containing 1-Cyclohexyloctan-1-ol must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect all waste, including contaminated materials, in a designated and

clearly labeled hazardous waste container.

Container Management: Keep the waste container tightly closed and store it in a designated

secondary containment area.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental services company. Do not dispose of it down the drain or in regular trash.[7]

Experimental Workflow: Safe Handling Protocol
The following diagram outlines the procedural steps for the safe handling of 1-
Cyclohexyloctan-1-ol from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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